N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide
• InChI: InChI=1S/C20H23N3O2/c1-15-6-5-7-17(14-15)20(25)21-18-8-3-4-9-19(18)23-12-10-22(11-13-23)16(2)24/h3-9,14H,10-13H2,1-2H3,(H,21,25)
• InChI Key: YQGXYLONDWYVOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide is a synthetic organic compound that belongs to the class of phenylpiperazines This compound is characterized by the presence of a piperazine ring substituted with an acetyl group and a phenyl group, as well as a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with a suitable dihaloalkane, such as 1,2-dichloroethane, under basic conditions.

Acetylation: The piperazine ring is then acetylated using acetic anhydride or acetyl chloride in the presence of a base like pyridine.

Coupling with Phenyl Group: The acetylated piperazine is coupled with a phenyl group through a nucleophilic aromatic substitution reaction.

Formation of Benzamide Moiety: The final step involves the formation of the benzamide moiety by reacting the intermediate with 3-methylbenzoic acid or its derivatives under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Halogenated solvents and bases like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the reactants used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe to study receptor-ligand interactions.

Medicine: Explored for its potential therapeutic effects, including anticonvulsant and antipsychotic activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity and selectivity are essential to understand its precise mechanism of action.

Comparison with Similar Compounds

Similar Compounds

N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide: Known for its anticonvulsant activity.

2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide: Investigated as an acetylcholinesterase inhibitor for Alzheimer’s disease.

Uniqueness

N-[2-(4-acetylpiperazin-1-yl)phenyl]-3-methylbenzamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its acetylated piperazine ring and benzamide moiety contribute to its versatility in various applications, making it a valuable compound for further research and development.